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Compound of Interest

Compound Name: 2-Cyclopentenone

Cat. No.: B042074

Immediate Safety and Disposal Overview:

Proper management of 2-Cyclopentenone waste is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance. This substance is a flammable liquid and
vapor that can cause serious skin and eye irritation, as well as respiratory irritation.[1][2] Under
no circumstances should 2-Cyclopentenone be disposed of down the drain.[3][4] The primary
disposal method involves collection in designated, properly labeled containers, followed by
treatment at an approved waste disposal plant, often through high-temperature incineration.[3]
[5] Always adhere to local, regional, and national regulations for hazardous waste disposal.[6]

Key Chemical and Safety Data

For quick reference, the following table summarizes essential quantitative information for 2-
Cyclopentenone.
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Property Value Source(s)
CAS Number 930-30-3 [1]
Molecular Formula CsHsO [7]

Molar Mass 82.102 g-mol? [7]

Boiling Point 150 °C (302 °F) [7]

Flash Point 42 °C (108 °F) [7]

UN Number 2245

Hazard Class 3 (Flammable Liquid)

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to the safe handling and disposal of 2-
Cyclopentenone waste.

1. Waste ldentification and Segregation:

o Collect waste 2-Cyclopentenone and any materials contaminated with it (e.g., absorbent
pads, gloves, empty containers) separately from other chemical waste streams.

« If mixing with other solvents is unavoidable, the resulting mixture must be fully characterized
and labeled with all constituents.

2. Container Selection and Labeling:

o Use a dedicated, leak-proof, and chemically resistant container for waste collection. High-
density polyethylene (HDPE) or glass containers are suitable.[3]

o The container must be clearly labeled as "Hazardous Waste."[3]

e The label must include the full chemical name, "2-Cyclopentenone,” and clearly indicate the
associated hazards: "Flammable" and "Irritant.”[3]

3. Safe Storage of Waste:
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o Keep the waste container tightly sealed when not in use.[3][8]

» Store the container in a designated and properly ventilated satellite accumulation area or a
central hazardous waste storage facility.[3]

e The storage area must be cool, dry, and away from all sources of ignition, such as heat,
sparks, and open flames.[3][5][9][10]

o Ensure that any metal containers used for storage or transfer are properly grounded and
bonded to prevent static discharge.[5][10][11]

4. Arranging for Final Disposal:

e The disposal of 2-Cyclopentenone waste must be managed by a licensed professional
hazardous waste disposal service.[3][4]

o Contact your institution's Environmental Health and Safety (EHS) department to coordinate a
waste pickup.

o Provide the EHS department and the waste vendor with an accurate description of the
waste, including its composition and volume.

5. Documentation:

o Complete all necessary hazardous waste manifests and other regulatory paperwork provided
by your EHS department or the waste disposal vendor. Accurate record-keeping is a legal
requirement.

Emergency Procedures for Spills
In the event of a 2-Cyclopentenone spill, follow these procedures:
e Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[10]

o Eliminate Ignition Sources: Immediately remove all sources of ignition, including sparks,
open flames, and hot surfaces.[1][9][10]

¢ Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.[5]
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o Containment: Prevent the spill from entering drains, sewers, or waterways.[1][5][8]

o Absorption: Cover and absorb the spill with a non-combustible, inert material such as sand,
earth, vermiculite, or diatomaceous earth.[1][4][8][12]

o Collection: Using non-sparking tools, carefully collect the absorbed material and place it into
a suitable, labeled container for disposal as hazardous waste.[1][5][8][10][11]

Decontamination: Clean the affected area thoroughly.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 2-
Cyclopentenone.
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Start: 2-Cyclopentenone Waste Generated

Emergency Path

Is waste pure or contaminated material?

Immediate Action

Follow Emergency Spill Protocol:
1. Evacuate & Secure
2. Eliminate Ignition Sources
3. Ventilate
4. Contain & Absorb
5. Collect in Labeled Container

Segregate from other waste streams

Post-Cleanup

Select appropriate waste container
(HDPE or Glass)

Label container:
'Hazardous Waste'
'2-Cyclopentenone’

'Flammable', 'lIrritant’

'

Store container in designated,
cool, ventilated area away from ignition sources

'

Keep container tightly sealed

;

Contact EHS for pickup by
licensed waste disposal service

'

Complete hazardous waste manifest

;

End: Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2-Cyclopentenone.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b042074?utm_src=pdf-body-img
https://www.benchchem.com/product/b042074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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